8-(4-ethylphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-ethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O3/c1-5-14-6-8-15(9-7-14)25-13(2)12-24-16-17(21-19(24)25)22(3)20(27)23(18(16)26)10-11-28-4/h6-9,12H,5,10-11H2,1-4H3
• InChI Key: FLFPIKFNDAMTMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

The compound “8-(4-ethylphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” has a molecular formula of C25H25N5O3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Analytical Methods in Pharmaceutical Research

A study by Rode and Tajne (2021) developed a specific and sensitive high-performance thin-layer chromatography (HPTLC) assay method for the determination of linagliptin in tablet dosage form. Linagliptin, a dipeptidylpeptidase 4 (DPP4) inhibitor used for diabetes treatment, shares a complex chemical structure similar to the query compound. This research highlights the importance of developing validated analytical methods to determine pharmaceutical compounds and their degradation products in dosage forms, suggesting that similar methodologies could be applied to analyze compounds like the one (Rode & Tajne, 2021).

Biological Activities of Chemical Compounds

Omidi and Kakanejadifard (2020) reviewed the biological activities of Schiff base, hydrazone, and oxime derivatives of curcumin. Although curcumin structurally differs from the compound , this review demonstrates the approach to studying the medicinal and biological properties of chemical derivatives, suggesting a potential framework for investigating the biological activities of complex compounds like "8-(4-ethylphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione" (Omidi & Kakanejadifard, 2020).

Synthetic Biology Applications

Saito-Tarashima and Minakawa (2018) summarized research efforts into developing unnatural base pairs beyond standard Watson-Crick base pairs for synthetic biology applications. They developed unnatural base pairs consisting of imidazo[5',4':4.5]pyrido[2,3-d]pyrimidines and 1,8-naphthyridines, showing the potential for compounds with complex structures (similar to the compound ) to contribute to advancements in synthetic biology (Saito-Tarashima & Minakawa, 2018).

Safety and Hazards

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